Cas no 2138207-38-0 (5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine)

• Product Name: 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine
• CAS No: 2138207-38-0
• MF: C₁₁H₁₀N₄O₂S₂
• MW: 294.352698802948
• CID: 5897522
• PubChem ID: 165472755
• Update Time: 2025-10-24

5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine
• EN300-1115511
• 2138207-38-0

• Inchi： 1S/C11H10N4O2S2/c1-19(16,17)7-4-14-15(5-7)8-2-3-9-11(10(8)12)13-6-18-9/h2-6H,12H2,1H3
• InChI Key： MYKNCHMSBHQUDF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC2=C(C=1N)N=CS2)(=O)=O

Computed Properties

• Exact Mass: 294.02451792g/mol
• Monoisotopic Mass: 294.02451792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 128Ų

Additional information on 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine

Comprehensive Overview of 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine (CAS No. 2138207-38-0)

5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine (CAS No. 2138207-38-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a benzothiazole core and a methanesulfonyl-substituted pyrazole moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor and its role in modulating cellular signaling pathways.

The molecular structure of 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine includes a 1,3-benzothiazole scaffold, which is known for its bioactivity in medicinal chemistry. The addition of the 4-methanesulfonyl-1H-pyrazol-1-yl group enhances its interaction with biological targets, particularly enzymes and receptors involved in inflammatory and proliferative diseases. This compound is often explored in the context of drug discovery and targeted therapy, aligning with current trends in personalized medicine.

One of the key areas of interest for 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine is its potential application in cancer research. With the growing demand for novel anticancer agents, this compound's ability to interfere with specific protein kinases makes it a subject of ongoing studies. Its mechanism of action is believed to involve the inhibition of signal transduction pathways, which are crucial for tumor growth and metastasis. This aligns with the increasing focus on precision oncology and the development of small-molecule inhibitors.

Beyond oncology, 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine is also being investigated for its potential in neurodegenerative diseases. The benzothiazole moiety is known to exhibit neuroprotective properties, and researchers are exploring whether this compound could modulate amyloid aggregation or oxidative stress in conditions like Alzheimer's disease. This ties into the broader search for disease-modifying therapies in neurology.

From a synthetic chemistry perspective, the preparation of 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine involves multi-step organic reactions, including heterocyclic coupling and sulfonylation. Its purity and stability are critical for research applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to characterize its structure. The compound's solubility and bioavailability are also key factors under investigation, particularly for in vivo studies.

The market for 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine is primarily driven by academic and industrial research institutions. As the demand for innovative therapeutic agents grows, suppliers are focusing on providing high-purity batches of this compound to support preclinical development. Its CAS No. 2138207-38-0 serves as a unique identifier in chemical databases, facilitating its procurement for specialized studies.

In summary, 5-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-benzothiazol-4-amine represents a compelling area of research in modern medicinal chemistry. Its dual benzothiazole-pyrazole structure offers diverse biological activities, making it relevant to drug development, molecular biology, and translational research. As scientific inquiries into its mechanisms and applications continue, this compound is poised to contribute to advancements in targeted therapies and biochemical tools.